ethinyl estriol
ethinyl estriol
Brand Name:
Vulcanchem
CAS No.:
108646-70-4
VCID:
VC0012426
InChI:
InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O
Molecular Formula:
C20H24O3
Molecular Weight:
312.4 g/mol
ethinyl estriol
CAS No.: 108646-70-4
Main Products
VCID: VC0012426
Molecular Formula: C20H24O3
Molecular Weight: 312.4 g/mol
| CAS No. | 108646-70-4 |
|---|---|
| Product Name | ethinyl estriol |
| Molecular Formula | C20H24O3 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol |
| Standard InChI | InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1 |
| Standard InChIKey | XFBUZQAUNLRYCT-TXFRKKNYSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CC(C4=C3C=CC(=C4)O)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O |
| Synonyms | ethinyl estriol ethinyl estriol, (6alpha,17alpha)-isomer ethinyl estriol, (6beta,17alpha)-isomer ethynyl estriol |
| PubChem Compound | 21121304 |
| Last Modified | Nov 11 2021 |
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